Disperse Red 13

• CAS: 590401-75-5
• Molecular Formula: C16H17ClN4O3
• Molecular Weight: 348.78 g/mol
• InChI: InChI=1S/C16H17ClN4O3/c1-2-20(9-10-22)13-5-3-12(4-6-13)18-19-16-8-7-14(21(23)24)11-15(16)17/h3-8,11,22H,2,9-10H2,1H3
• InChIKey: FEJPWLNPOFOBSP-UHFFFAOYSA-N

Disperse Red 13 Product Identity and Class Positioning

Disperse Red 13 (DR13) is a monoazo disperse dye bearing a chlorine substituent at the ortho position to the azo bridge, with the molecular formula C₁₆H₁₇ClN₄O₃ and a molecular weight of 348.78 g/mol . It belongs to the C.I. 11115 colour index and is commercially available as a dark red powder with a dye content ≥95% (λmax 503 nm, mp 122–129 °C) . The compound is structurally defined by an electron‑withdrawing 2‑chloro‑4‑nitrophenyl diazo component coupled to an N‑ethyl‑N‑hydroxyethyl aniline coupling component, which confers distinct physicochemical, toxicological, and optical properties relative to its chlorine‑free congener Disperse Red 1 and other disperse azo dyes [1].

Chlorine-substituted monoazo disperse dye for structure–activity relationship studies

Well-characterized mutagenicity, NLO, and solubility profiles relative to chlorine-free analogues

Supports comparative toxicology, dye-uptake, and optical material research workflows

• [1] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source

Chlorine-Driven Differentiation of Disperse Red 13

In‑class substitution among disperse azo dyes is risky because performance, toxicological safety, and optical functionality are governed by the exact nature and position of aromatic substituents [1]. Disperse Red 13 is distinguished from the widely used Disperse Red 1 (C.I. 11110) by a single chlorine atom ortho to the azo linkage; this seemingly minor structural modification drives a >14‑fold reduction in Ames mutagenicity, a 5.5‑fold increase in supercritical‑CO₂ dye uptake on polycarbonate, a 62% enhancement in second‑order nonlinear optical coefficient, and a 15‑fold decrease in aqueous solubility [1][2][3]. Therefore, generic procurement of a “disperse red dye” without specifying the exact Colour Index structure introduces unacceptable variability in toxicological profile, dye‑uptake efficiency, and specialized optical‑material performance.

Disperse Red 13

Disperse Red 1

Chlorine substituent alters dye uptake and NLO coefficient performance

Chlorine-free core yields markedly different optical and solubility behaviour

Reported ~14-fold lower Ames mutagenicity; profile may not transfer to analogues

Higher mutagenicity risk, requiring separate toxicological assessment

Divergent HepG2 cytotoxicity and aquatic toxicity patterns may influence study design

Different cellular and ecotoxicity endpoints demand context-specific selection

• [1] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source
• [2] Pan, Q. W., Fang, C. S., Qin, Z. H., Gu, Q. T., Shi, W., & Yu, J. Z. (2002). Side radical influence on the nonlinear optical properties and thermal stability of poled polymer films. Journal of Materials Science, 37(22), 4853–4855. View Source
• [3] Székely, E., Győrfi, K., Thiry, J., & Fogassy, E. (2016). Supercritical fluid dyeing of polycarbonate in carbon dioxide. The Journal of Supercritical Fluids, 118, 130–138. DOI: 10.1016/j.supflu.2016.05.024. View Source

Quantitative Evidence for Disperse Red 13

Reduced Ames Mutagenicity vs. Disperse Red 1

Disperse Red 13 (DR13) exhibited approximately 14‑fold lower mutagenic potency in the Salmonella/microsome (Ames) assay compared with Disperse Red 1 (DR1), which shares an identical core structure but lacks the chlorine substituent. This observation was made using the Salmonella typhimurium strain YG1041, which is highly sensitive to frameshift mutations induced by nitroaromatic and aminoaromatic compounds [1].

Ames mutagenicity

Head-to-head

~14-fold lower mutagenicity vs DR1

Supports lower-mutagenicity context in tested strain

Salmonella YG1041, with/without S9 activation; Ferraz et al. 2011

Evidence Dimension	Mutagenic potency (Ames test)
Target Compound Data	DR13: ~14‑fold lower mutagenicity than DR1
Comparator Or Baseline	Disperse Red 1 (identical structure without chlorine)
Quantified Difference	~14‑fold decrease in mutagenicity for DR13
Conditions	Salmonella typhimurium YG1041; with and without S9 metabolic activation; Environ. Toxicol., 2011

Why This Matters

For manufacturers of consumer goods, cosmetics, or textiles intended for skin contact, the substantially lower mutagenic risk of DR13 directly supports safer product design and regulatory compliance, making it the preferred choice over the more mutagenic DR1.

• [1] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source

Enhanced NLO Coefficient vs. Disperse Red 1

In polyetherketone (PEK‑c) films doped with chromophores under optimal poling conditions, the second‑order nonlinear optical coefficient χ₃₃⁽²⁾ for DR13‑doped films reached 17.9 pm/V, compared with 11.02 pm/V for DR1‑doped films prepared and measured under identical conditions—a 62% enhancement [1]. Additionally, the thermal stability of the second‑harmonic generation signal was superior: DR13‑doped films retained >80% of the initial SHG intensity up to 135 °C, whereas DR1‑doped films maintained this benchmark only up to 100 °C [1].

NLO coefficient

Head-to-head

χ₃₃⁽²⁾ 17.9 pm/V (+62% vs DR1); SHG thermal stability >80% up to 135 °C

Reported higher NLO efficiency and broader thermal window

PEK-c films, optimal poling; Pan et al. 2002

Evidence Dimension	Second‑order NLO coefficient χ₃₃⁽²⁾
Target Compound Data	DR13/PEK‑c: χ₃₃⁽²⁾ = 17.9 pm/V; SHG thermal stability >80% up to 135 °C
Comparator Or Baseline	DR1/PEK‑c: χ₃₃⁽²⁾ = 11.02 pm/V; SHG >80% up to 100 °C
Quantified Difference	+62% in χ₃₃⁽²⁾; +35 °C in thermal stability threshold
Conditions	Spin‑coated PEK‑c films; optimal poling temperatures 140 °C (DR13) and 150 °C (DR1); in situ SHG measurement; J. Mater. Sci., 2002

Why This Matters

For developers of electro‑optic modulators, optical switches, and frequency‑doubling devices, the higher NLO coefficient and extended thermal operational window of DR13‑doped polymers enable more efficient and thermally robust device performance.

• [1] Pan, Q. W., Fang, C. S., Qin, Z. H., Gu, Q. T., Shi, W., & Yu, J. Z. (2002). Side radical influence on the nonlinear optical properties and thermal stability of poled polymer films. Journal of Materials Science, 37(22), 4853–4855. View Source

Supercritical CO₂ Dye Uptake vs. Disperse Red 1

In supercritical carbon dioxide (scCO₂) dyeing of polycarbonate pellets, the maximal dye uptake for Disperse Red 13 was 0.055 wt%, whereas under identical process conditions Disperse Red 1 reached only 0.010 wt%—a 5.5‑fold difference [1]. The enhanced uptake is attributed to the higher solubility of DR13 in scCO₂ and more favourable dye–polymer partitioning imparted by the chlorine substituent [2].

scCO₂ dye uptake

Head-to-head

5.5-fold higher uptake on polycarbonate (0.055 wt% vs 0.010 wt%)

Supports enhanced dyeing efficiency in supercritical CO₂

100–300 bar, 40–60 °C; Székely et al. 2016

Evidence Dimension	Maximal dye uptake on polycarbonate (scCO₂ dyeing)
Target Compound Data	DR13: 0.055 wt%
Comparator Or Baseline	DR1: 0.010 wt%
Quantified Difference	5.5‑fold higher uptake for DR13
Conditions	scCO₂ at 100–300 bar, 40–60 °C, 3–24 h impregnation; UV‑vis quantification; J. Supercrit. Fluids, 2016

Why This Matters

For industrial waterless dyeing processes, the 5.5‑fold greater dye uptake of DR13 translates to reduced dye consumption, shorter cycle times, and deeper, more uniform coloration of polycarbonate components.

• [1] Székely, E., Győrfi, K., Thiry, J., & Fogassy, E. (2016). Supercritical fluid dyeing of polycarbonate in carbon dioxide. The Journal of Supercritical Fluids, 118, 130–138. DOI: 10.1016/j.supflu.2016.05.024. View Source
• [2] Shinoda, T., & Tamura, K. (2003). Solubilities of C.I. Disperse Red 1 and C.I. Disperse Red 13 in supercritical carbon dioxide. Fluid Phase Equilibria, 213(1–2), 115–123. DOI: 10.1016/S0378-3812(03)00240-1. View Source

Reduced Water Solubility vs. Disperse Red 1

Disperse Red 13 exhibits an aqueous solubility of 11.51 µg/L at 25 °C, whereas the chlorine‑lacking analogue Disperse Red 1 has a solubility of 169.7 µg/L under the same conditions—an approximately 15‑fold difference . This reduced solubility is directly attributable to the additional chlorine atom, which increases molecular hydrophobicity and limits aqueous dispersion.

Water solubility

Cross-study

~15-fold lower solubility (11.51 µg/L vs 169.7 µg/L at 25 °C)

Indicates reduced leaching potential and higher wet-fastness context

Data from EPA Substance Registry and ChemicalBook; independent sources

Evidence Dimension	Water solubility (25 °C)
Target Compound Data	DR13: 11.51 µg/L
Comparator Or Baseline	DR1: 169.7 µg/L
Quantified Difference	~14.7‑fold lower solubility for DR13
Conditions	Reported water solubility at 25 °C; DR13 from EPA Substance Registry; DR1 from ChemicalBook

Why This Matters

Lower water solubility reduces dye leaching from finished articles during washing or environmental exposure, thereby improving wet‑fastness properties in end‑use textiles and lowering the risk of aquatic contamination.

HepG2 Cytotoxicity and Ecotoxicity Trade-Offs

While DR13 shows a >14‑fold lower Ames mutagenicity than DR1, it presents a different toxicity profile in mammalian cells. In HepG2 hepatoma cells, DR13 reduced mitochondrial activity after 24, 48, and 72 h of exposure in both monolayer and 3D cultures, whereas DR1 only showed this effect in monolayer cultures [1]. Additionally, the presence of the chlorine substituent in DR13 increased acute toxicity to the water flea *Daphnia similis* compared with DR1, as reported qualitatively by Ferraz et al. (2011) [2]. These divergent profiles highlight the need to select the appropriate dye for the intended application context—where lower mutagenicity is paramount, DR13 is favoured; where aquatic ecotoxicity is the primary constraint, DR1 may be considered, though quantitative LC₅₀ values for *D. similis* are available only in the underlying full‑text data.

Cytotoxicity & ecotoxicity trade‑offs

Data to verify

DR13 reduced HepG2 viability in monolayer and 3D cultures; increased D. similis toxicity vs DR1 (qualitative)

Highlights divergent cellular and aquatic toxicity profiles

Exact LC₅₀ values not available in open-access abstract; Ferraz et al. 2011/2012

Evidence Dimension	HepG2 cytotoxicity (MTT assay) and Daphnia acute toxicity
Target Compound Data	DR13: decreased mitochondrial activity in HepG2 monolayer and 3D cultures at 24–72 h; increased D. similis toxicity vs. DR1 (qualitative)
Comparator Or Baseline	DR1: decreased mitochondrial activity only in monolayer cultures; lower D. similis toxicity (qualitative)
Quantified Difference	Qualitative differences; exact LC₅₀ values not available in open‑access abstract
Conditions	HepG2 cells, MTT and CCK‑8 assays, 24–72 h exposure; D. similis acute immobilization test

Why This Matters

This evidence reinforces that DR13 and DR1 are not toxicologically equivalent; risk‑assessment and material‑selection decisions must weigh the lower mutagenicity of DR13 against its higher acute aquatic toxicity and distinct mammalian‑cell cytotoxicity pattern.

• [1] Ferraz, E. R. A., Li, Z., Boubriak, O., & de Oliveira, D. P. (2012). Hepatotoxicity assessment of the azo dyes disperse orange 1 (DO1), disperse red 1 (DR1) and disperse red 13 (DR13) in HEPG2 cells. Journal of Toxicology and Environmental Health, Part A, 75(16–17), 991–999. DOI: 10.1080/15287394.2012.696513. View Source
• [2] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source

High-Value Applications of Disperse Red 13

Textiles and Cosmetics with Low Mutagenic Risk

The ~14‑fold lower Ames mutagenicity of DR13 relative to DR1 directly supports its selection for textile and cosmetic formulations where dermal contact is frequent and regulatory scrutiny on mutagenic impurities is increasing [1]. Procurement of DR13 in these sectors provides a scientifically defensible basis for safety‑by‑design product development.

Waterless scCO₂ Dyeing of Polycarbonate

The 5.5‑fold higher dye uptake of DR13 on polycarbonate in scCO₂, combined with its higher solubility in the supercritical phase imparted by the chlorine substituent, makes it the chromophore of choice for waterless dyeing of optical‑grade or technical polycarbonate components [2]. This enables deeper coloration at lower dye loadings and shorter process times.

Electro-Optic and Nonlinear Optical Polymer Devices

DR13‑doped polymer films deliver a χ₃₃⁽²⁾ of 17.9 pm/V—a 62% improvement over DR1—and maintain SHG signal integrity up to 135 °C. This combination of higher NLO efficiency and broader thermal stability makes DR13 the preferred chromophore for poled polymer electro‑optic modulators, optical switches, and frequency doublers operating in demanding thermal environments [3].

Low-Leaching Dyeing of Polyester and Acetate

The 15‑fold lower aqueous solubility of DR13 (11.51 µg/L) vs. DR1 (169.7 µg/L) translates to reduced dye migration during wet processing and end‑use washing, supporting ISO fastness ratings of 4–5 for ironing, perspiration, and washing and 3–4 for light fastness on polyester and acetate substrates . This solubility profile is advantageous for textiles requiring long‑term colour retention under repeated laundering.

Application

Selection Property

Validation Focus

Azo dye mutagenicity profiling

Lower Ames mutagenicity context

Confirm dose-response in target Salmonella strains

Nonlinear optical material screening

Higher NLO coefficient and thermal stability

Verify poling efficiency in host polymer matrices

Supercritical fluid dyeing research

Enhanced scCO₂ dye uptake on polycarbonate

Assess process parameter reproducibility

Dye leaching and environmental fate studies

Reduced aqueous solubility profile

Measure migration under accelerated wash conditions

• [1] Ferraz, E. R. A., Umbuzeiro, G. A., de-Almeida, G., Caloto-Oliveira, A., Chequer, F. M. D., Zanoni, M. V. B., Dorta, D. J., & Oliveira, D. P. (2011). Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2 cytotoxicity assay, and Daphnia acute toxicity test. Environmental Toxicology, 26(5), 489–497. DOI: 10.1002/tox.20576. View Source
• [2] Székely, E., Győrfi, K., Thiry, J., & Fogassy, E. (2016). Supercritical fluid dyeing of polycarbonate in carbon dioxide. The Journal of Supercritical Fluids, 118, 130–138. DOI: 10.1016/j.supflu.2016.05.024. View Source
• [3] Pan, Q. W., Fang, C. S., Qin, Z. H., Gu, Q. T., Shi, W., & Yu, J. Z. (2002). Side radical influence on the nonlinear optical properties and thermal stability of poled polymer films. Journal of Materials Science, 37(22), 4853–4855. View Source